Cas no 1513512-54-3 (5-(3-methoxypropyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(3-methoxypropyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1513512-54-3
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• CID: 6512024
• PubChem ID: 80356205
• Update Time: 2025-05-27

5-(3-methoxypropyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxypropyl)-1,2,4-oxadiazole-3-carboxylic acid
• AKOS018919028
• EN300-1119934
• 1513512-54-3

• Inchi： 1S/C7H10N2O4/c1-12-4-2-3-5-8-6(7(10)11)9-13-5/h2-4H2,1H3,(H,10,11)
• InChI Key： KNNPZMVLAXOABS-UHFFFAOYSA-N
• SMILES： O(C)CCCC1=NC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 186.06405680g/mol
• Monoisotopic Mass: 186.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(3-methoxypropyl)-1,2,4-oxadiazole-3-carboxylic acid

Research Brief on 5-(3-methoxypropyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1513512-54-3) and Its Applications in Chemical Biology and Medicine

5-(3-methoxypropyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1513512-54-3) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique 1,2,4-oxadiazole core and methoxypropyl side chain, exhibits promising pharmacological properties, making it a subject of intensive research for potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, as well as its direct biological activities.

Recent research has highlighted the compound's utility in the development of enzyme inhibitors, particularly targeting enzymes involved in inflammatory and metabolic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-(3-methoxypropyl)-1,2,4-oxadiazole-3-carboxylic acid exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its enzyme inhibitory properties, 5-(3-methoxypropyl)-1,2,4-oxadiazole-3-carboxylic acid has been investigated for its role in modulating cellular signaling pathways. A preprint article on bioRxiv (2024) reported that this compound interacts with the PI3K/AKT/mTOR pathway, a critical regulator of cell growth and survival. The researchers observed that the compound induced apoptosis in cancer cell lines, highlighting its potential as an anticancer agent. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacokinetic properties.

The synthetic accessibility of 5-(3-methoxypropyl)-1,2,4-oxadiazole-3-carboxylic acid has also been a focus of recent investigations. A 2023 paper in Organic Letters described an efficient, scalable synthesis route for this compound, utilizing a one-pot cyclization strategy with high yield and purity. This advancement is expected to facilitate further preclinical studies and accelerate its translation into clinical applications.

Despite these promising findings, challenges remain in the development of 5-(3-methoxypropyl)-1,2,4-oxadiazole-3-carboxylic acid as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 5-(3-methoxypropyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1513512-54-3) represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. Its dual role as a synthetic intermediate and a bioactive molecule underscores its significance in chemical biology and medicinal chemistry. Ongoing research aims to expand its therapeutic repertoire and refine its properties for clinical use, positioning it as a promising candidate for future drug development.